5-Chloro-1-(3-Chlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid
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Description
5-Chloro-1-(3-Chlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid is a useful research compound. Its molecular formula is C13H9Cl2NO3 and its molecular weight is 298.12. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The chemical compound 5-Chloro-1-(3-Chlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid is explored in various research contexts due to its complex structure and potential applications. While the specific compound was not directly addressed in the literature, several closely related compounds have been studied, shedding light on the broader chemical family's significance in scientific research.
Intermediate in Insecticide Production : Compounds related to this compound have been recognized for their roles as intermediates in the synthesis of insecticides. For instance, a study detailed the synthesis of 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid, highlighting its importance as an intermediate of chlor-antraniliprole, a novel insecticide. The synthesis process involved multiple steps, including nucleophilic substitution and cyclization, underscoring the compound's intricate synthesis routes and potential applications in agrochemical research (Niu Wen-bo, 2011).
Antioxidant Activity : Some derivatives of the compound have been synthesized and evaluated for their antioxidant properties. For instance, a series of novel 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives were synthesized and screened for antioxidant activity. Several of these derivatives showed potent antioxidant activities, with some exhibiting higher activity than well-known antioxidants like ascorbic acid. This highlights the potential therapeutic and protective applications of these compounds in oxidative stress-related conditions (I. Tumosienė et al., 2019).
Structural and Coordination Studies : Studies on related compounds have also focused on their structural properties and coordination in metal-organic frameworks. For instance, research on lanthanide-based coordination polymers assembled from derivatives of 3,5-dihydroxy benzoates showcased the synthesis, crystal structures, and photophysical properties of these materials. Such studies are crucial in understanding the structural dynamics and potential applications of these compounds in materials science and photophysics (S. Sivakumar et al., 2011).
Properties
IUPAC Name |
5-chloro-1-[(3-chlorophenyl)methyl]-6-oxopyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2NO3/c14-10-3-1-2-8(4-10)6-16-7-9(13(18)19)5-11(15)12(16)17/h1-5,7H,6H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZLVKMJJANTOPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CN2C=C(C=C(C2=O)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.